8-amino-1,3-dimethylbenzo[g]pteridine-2,4(1H,3H)-dione

• IUPAC Name: 8-amino-1,3-dimethylbenzo[g]pteridine-2,4-dione
• InChI: InChI=1S/C12H11N5O2/c1-16-10-9(11(18)17(2)12(16)19)14-7-4-3-6(13)5-8(7)15-10/h3-5H,13H2,1-2H3
• InChI Key: QBLHBGSNDGMZKF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC3=C(C=CC(=C3)N)N=C2C(=O)N(C1=O)C
• Molecular Formula: C12H11N5O2
• Molecular Weight: 257.25 g/mol

Description

The compound “8-amino-1,3-dimethylbenzo[g]pteridine-2,4(1H,3H)-dione” is a type of pteridine derivative. Pteridines are heterocyclic structures of coenzymatic constituents of oxidoreductase enzymes. They play essential roles in growth processes and the metabolism of one-carbon units. They are in clinical use as anticancer, antiviral, antibacterial, and diuretic drugs.

Synthesis Analysis

The synthesis of pteridines is mainly from the pyrimidine, but there are examples from the pyrazine. The binding capability of the ligand was simulated on systems containing two metal-binding modes to palladium (N5-S4 and N1-S2) with different chelate size.

Molecular Structure Analysis

The title compound crystallizes in the monoclinic space group C 2/c. Single pteridine-2,4 (1 H ,3 H )-dithione and dimethylformamide molecules are packed via N-H···O and N-H···N hydrogen bonds into centrosymmetric clusters containing two molecules of each class.

Chemical Reactions Analysis

The physical properties and reactions include photochemistry, substitution at ring nitrogens, nucleophilic substitution at ring carbons, organometallic couplings and methods for side chain elaboration and extension.

Physical And Chemical Properties Analysis

The structure for the cluster has been simulated by using the density functionals B1B95 (6-31 G (d) and 6-31+G (d) basis sets) and M06-2X (6-31 G (d) basis set). As a result, the M06-2X/6-31 G (d) approach provides the best agreement with the experimental XRD data.

Scientific Research Applications

Enzyme Inhibition and Medicinal Chemistry

• . . The variation of substituents in pteridines has led to highly functionalized compounds with potential therapeutic applications.

Metal Complexes and Coordination Chemistry

• Pteridines can coordinate with metal ions, forming stable complexes. . The sulfur atoms in pteridines often serve as key binding sites.

Biological Pigments and Enzyme Cofactors

• Pteridines are widespread in biological systems, serving as pigments and enzyme cofactors. .

Photobiology and Electron Donor Reactions

• UV irradiation of pteridines can induce electron donor reactions. . Such insights may have implications for biomedicine.

Mechanism of Action

The analysis of the frontier orbitals points out that the link with the metallic centers will take place through the sulfur atoms.

Future Directions

Pteridine analogs have been evaluated as inhibitors for monoamine oxidase B and nitric oxide synthetase - which are involved in the pathology of neurodegenerative diseases. Therefore, the future directions of “8-amino-1,3-dimethylbenzo[g]pteridine-2,4(1H,3H)-dione” could involve further exploration of its potential therapeutic applications in these areas.